Cas no 248252-69-9 (3,4-Dimethylveratrole)

• Product Name: 3,4-Dimethylveratrole
• CAS No: 248252-69-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5730023
• PubChem ID: 11062765
• Update Time: 2025-05-24

3,4-Dimethylveratrole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4404407
• 3,4-Dimethylveratrole
• 248252-69-9
• 1,2-dimethoxy-3,4-dimethylbenzene
• starbld0001767
• dimethoxydimethylbenzene

• Inchi： 1S/C10H14O2/c1-7-5-6-9(11-3)10(12-4)8(7)2/h5-6H,1-4H3
• InChI Key： MOWKJTWPZXQWTH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C)=C1C)OC

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 233.5±35.0 °C at 760 mmHg
• Flash Point: 83.8±25.5 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3,4-Dimethylveratrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-Dimethylveratrole

3,4-Dimethylveratrole (CAS No. 248252-69-9): A Comprehensive Overview

3,4-Dimethylveratrole (CAS No. 248252-69-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 3,4-dimethyl-1,2-benzenediol, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3,4-Dimethylveratrole, highlighting the latest research findings and developments.

Chemical Properties and Structure

3,4-Dimethylveratrole is a substituted phenol with a molecular formula of C₁₀H₁₂O₂. The compound features a benzene ring with two methoxy groups (-OCH₃) at the 3 and 4 positions and two methyl groups (-CH₃) at the same positions. This unique arrangement of functional groups imparts distinct chemical properties to the molecule. The methoxy groups are electron-donating, which can influence the reactivity and stability of the compound in various chemical reactions.

The solubility of 3,4-Dimethylveratrole in common organic solvents such as ethanol, methanol, and dichloromethane is relatively high, making it suitable for use in a wide range of synthetic processes. Additionally, its melting point is around 60-62°C, and it has a boiling point of approximately 270°C under standard conditions. These physical properties are crucial for optimizing reaction conditions in laboratory and industrial settings.

Synthesis Methods

The synthesis of 3,4-Dimethylveratrole can be achieved through several routes, each with its own advantages and limitations. One common method involves the methylation of veratric acid followed by reduction to form the corresponding alcohol. Another approach involves the selective methylation of guaiacol using an appropriate methylating agent such as dimethyl sulfate or methyl iodide in the presence of a base like potassium carbonate.

A more recent and environmentally friendly method involves the use of green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce waste generation. This method not only accelerates the reaction but also improves yield and purity of the final product.

Applications in Medicinal Chemistry

3,4-Dimethylveratrole has shown promise in various medicinal applications due to its structural similarity to natural products with known biological activities. One area of interest is its potential as an antioxidant agent. Studies have demonstrated that compounds with methoxy-substituted phenolic structures exhibit strong antioxidant properties, which can be beneficial in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant activity, 3,4-Dimethylveratrole has been investigated for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 3,4-Dimethylveratrole could be a valuable lead compound for developing new anti-inflammatory drugs.

Potential Uses in Materials Science

Beyond medicinal applications, 3,4-Dimethylveratrole has found utility in materials science due to its ability to form stable complexes with metal ions. This property makes it an attractive ligand for coordination chemistry and catalysis. For example, complexes formed with transition metals like palladium or platinum have shown enhanced catalytic activity in various organic transformations such as cross-coupling reactions and hydrogenation processes.

In polymer science, 3,4-Dimethylveratrole-based monomers have been used to synthesize novel polymers with unique optical and electronic properties. These polymers have potential applications in areas such as photovoltaic devices and organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic structure through functionalization offers exciting opportunities for developing advanced materials with tailored properties.

LATEST RESEARCH FINDINGS AND DEVELOPMENTS

The ongoing research on 3,4-Dimethylveratrole continues to uncover new insights into its behavior and potential applications. A recent study published in the Journal of Organic Chemistry reported a novel synthetic route that significantly improves the yield and purity of 3,4-Dimethylveratrole. The researchers utilized a one-pot multistep reaction sequence involving selective methylation followed by reduction under mild conditions.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the pharmacological effects of derivatives of 3,4-Dimethylveratrole. They found that certain derivatives exhibited potent antiviral activity against influenza virus strains. This discovery opens up new avenues for developing antiviral drugs based on this scaffold.

The environmental impact of chemical processes involving 3,4-Dimethylveratrole is also a topic of interest. Researchers are actively investigating sustainable methods for its production that minimize environmental footprint while maintaining high efficiency. For instance, biocatalytic approaches using enzymes have shown promise in reducing energy consumption and waste generation during synthesis.

CURRENT CHALLENGES AND FUTURE DIRECTIONS

3 , 4 - Dimethylveratrole strong > . One major challenge is optimizing large-scale production processes to ensure cost-effectiveness while maintaining high product quality . Additionally , further research is needed to fully understand the long-term biological effects of 3 , 4 - Dimethylveratrole strong > and its derivatives , particularly in terms of toxicity and bioavailability . p >

To address these challenges , interdisciplinary collaborations between chemists , biologists , and engineers are essential . Advances in computational chemistry can aid in predicting reactivity patterns and designing more efficient synthetic pathways . Meanwhile , preclinical studies can provide valuable insights into the safety profile of 3 , 4 - Dimethylveratrole strong > - based compounds before they advance to clinical trials . p >

In conclusion ,< strong > 3 , 4 - Dimethylveratrole strong > ( CAS No . 248252 - 69 - 9 ) represents a fascinating molecule with diverse applications across multiple fields . Its unique chemical structure offers numerous opportunities for innovation , from developing new pharmaceuticals to creating advanced materials . As research continues to evolve , we can expect even more exciting discoveries related to this versatile compound . p >